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Compound of Interest

Compound Name:

N-

Cyclohexylhydrazinecarbothioami

de

Cat. No.: B042217 Get Quote

Disclaimer: This document provides guidance on the proper disposal of N-
Cyclohexylhydrazinecarbothioamide based on general hazardous waste protocols. Always

consult your institution's specific Environmental Health and Safety (EHS) guidelines and local

regulations before proceeding.

N-Cyclohexylhydrazinecarbothioamide is classified as a hazardous substance, causing skin

and serious eye irritation, and may cause respiratory irritation.[1] Therefore, it is imperative that

this chemical waste is managed and disposed of in a safe, compliant, and environmentally

responsible manner. Do not dispose of this chemical down the drain or in regular laboratory

trash.[2][3]

Key Safety and Disposal Information
The following table summarizes the critical information for the safe handling and disposal of N-
Cyclohexylhydrazinecarbothioamide.
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Parameter Information Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Primary Hazards Irritant [1]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves,

safety goggles or face shield,

lab coat. Use a NIOSH/MSHA

or European Standard EN 149

approved respirator if dust or

aerosols are generated.

[4][5][6]

Waste Container

Compatible, leak-proof, and

clearly labeled container.

Plastic is often preferred over

glass.

[2][3][7]

Waste Labeling

"Hazardous Waste" with the

full chemical name: "N-

Cyclohexylhydrazinecarbothio

amide". Do not use

abbreviations. Include the date

and responsible researcher's

contact information.

[2][3]

Storage

Store in a designated, well-

ventilated "Satellite

Accumulation Area" away from

incompatible materials such as

strong oxidizing agents. Keep

containers tightly closed.

[2][3][4][7]
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Disposal Method

Arrange for collection by your

institution's Environmental

Health and Safety (EHS) office

or a licensed chemical waste

disposal company.

[3][8][9][10]

Spill Management

In case of a spill, avoid

breathing dust. Evacuate

personnel from the immediate

area. Wear appropriate PPE.

Dampen the solid material to

prevent dust formation, collect

it with non-sparking tools, and

place it in a sealed container

for disposal as hazardous

waste. Decontaminate the spill

area.

[3][6]

Empty Container Disposal

Triple-rinse the empty

container with a suitable

solvent (e.g., ethanol or

acetone). Collect all rinsate as

hazardous waste. After rinsing,

the container may be disposed

of as non-hazardous waste,

but always check with your

institution's EHS office. Deface

or remove the original label.

[3][7]

Detailed Protocol for Disposal
The following step-by-step protocol outlines the procedure for the safe disposal of N-
Cyclohexylhydrazinecarbothioamide from a laboratory setting.

1. Personal Protective Equipment (PPE) and Preparation:

Before handling the waste, ensure you are wearing the appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.
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Work in a well-ventilated area, such as a chemical fume hood, especially when transferring
the waste.

2. Waste Collection and Container Management:

Collect all N-Cyclohexylhydrazinecarbothioamide waste, including any contaminated
materials (e.g., weighing boats, contaminated paper towels), in a designated and compatible
hazardous waste container.
Ensure the container is in good condition, free from leaks, and has a secure, tight-fitting lid.
Keep the container closed at all times, except when adding waste.[2][8]

3. Labeling of Hazardous Waste:

Immediately label the waste container with a "Hazardous Waste" tag.
Clearly write the full chemical name: "N-Cyclohexylhydrazinecarbothioamide".
Indicate the approximate quantity or concentration of the waste.
Fill in all other required information on the label, such as the date and the name and contact
information of the principal investigator or laboratory supervisor.

4. Waste Segregation and Storage:

Store the container in a designated "Satellite Accumulation Area" within the laboratory. This
area must be under the control of the laboratory personnel.[7]
Ensure the waste is segregated from incompatible materials, particularly strong oxidizing
agents.[4]
Do not store waste containers near sinks or floor drains.[7]

5. Arranging for Disposal:

Once the container is full (no more than 90% capacity) or you are ready to dispose of it,
contact your institution's Environmental Health and Safety (EHS) office to schedule a waste
pickup.[2][11]
Provide the EHS office with all necessary information about the waste.

6. Disposal of Empty Containers:

To dispose of an empty N-Cyclohexylhydrazinecarbothioamide container, triple-rinse it
with a suitable solvent (e.g., ethanol or acetone).
Collect the rinsate in a hazardous waste container for proper disposal.[3][7]
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After triple-rinsing, deface the original label on the container.
Follow your institution's guidelines for the disposal of rinsed, non-hazardous glass or plastic.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Cyclohexylhydrazinecarbothioamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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